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Compound of Interest

Compound Name: Cyclopropyl(phenyl)methanethiol

Cat. No.: B2507607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential

applications of cyclopropyl(phenyl)methanethiol, a versatile building block in organic

synthesis. The unique combination of a strained cyclopropyl ring and a nucleophilic thiol

functional group makes this compound an attractive scaffold for the development of novel

chemical entities, particularly in the field of medicinal chemistry.

Introduction
Cyclopropyl(phenyl)methanethiol (CAS No. 151153-46-7, Molecular Formula: C₁₀H₁₂S,

Molecular Weight: 164.27 g/mol ) is a valuable synthetic intermediate. The cyclopropyl moiety

is a well-established bioisostere for phenyl rings and other functional groups, often leading to

improved metabolic stability, enhanced potency, and desirable conformational rigidity in drug

candidates. The thiol group provides a handle for a wide range of chemical transformations,

including nucleophilic substitutions, additions, and oxidations.

Synthesis of Cyclopropyl(phenyl)methanethiol
A robust and high-yielding synthesis of cyclopropyl(phenyl)methanethiol can be achieved via

a three-step sequence starting from the commercially available cyclopropyl phenyl ketone. This

proposed pathway involves the reduction of the ketone to the corresponding alcohol,
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conversion of the alcohol to a tosylate to create a good leaving group, and subsequent

nucleophilic substitution with a sulfur source.

Diagram of the Synthetic Pathway

Cyclopropyl phenyl ketone Cyclopropyl(phenyl)methanol1. NaBH4, MeOH Cyclopropyl(phenyl)methyl tosylate2. TsCl, Pyridine Cyclopropyl(phenyl)methanethiol3. NaSH, DMF

Cyclopropyl(phenyl)methanethiol Thiolate anionBase (e.g., NaH)

Cyclopropyl(phenyl)methyl thioether

SN2 reaction

Alkyl halide (R-X)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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